2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 2-methylsulfonyl-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H18N2O4S2/c1-31(27,28)21-10-6-5-9-19(21)22(26)25-23-24-20(15-30-23)16-11-13-18(14-12-16)29-17-7-3-2-4-8-17/h2-15H,1H3,(H,24,25,26)
• InChI Key: RWBVLLJCHDHZGQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C23H18N2O4S2
• Molecular Weight: 450.5 g/mol

Description

2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide (MPTB) is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. MPTB belongs to the class of thiazole-based compounds and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide is not fully understood, but it is believed to act through multiple pathways. This compound has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5), which play a role in inflammation and cancer progression. This compound has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to reduce the levels of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Additionally, this compound has been found to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide has several advantages as a research tool. It is a relatively simple compound to synthesize and can be obtained in good yields. This compound has also been found to have low toxicity in preclinical studies, making it a safe compound to use in laboratory experiments. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide. One potential area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of the potential of this compound as a therapeutic agent in other diseases such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential as a therapeutic agent in clinical settings.
Conclusion:
In conclusion, this compound is a thiazole-based compound that has shown promising results in preclinical studies for the treatment of cancer, inflammation, and neurodegenerative diseases. This compound has various biochemical and physiological effects and has low toxicity in preclinical studies, making it a safe compound to use in laboratory experiments. Further research is needed to fully understand the potential of this compound as a therapeutic agent in clinical settings.

Scientific Research Applications

2-(methylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide has been extensively studied for its potential as a therapeutic agent in various diseases. It has shown promising results in preclinical studies for the treatment of cancer, inflammation, and neurodegenerative diseases. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.